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Compound of Interest

Compound Name: 1-lodooctane-D17

Cat. No.: B3044150

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
lodooctane-D17, a deuterated organoiodine compound. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance. The following guidance is
synthesized from safety data sheets (SDS) and general laboratory safety protocols.

l. Understanding the Hazards

1-lodooctane-D17 is classified as a hazardous substance.[1] It is a combustible liquid that can
cause skin and serious eye irritation.[2][3] Inhalation may lead to respiratory irritation,
drowsiness, and dizziness.[1][4] It is crucial to handle this chemical with appropriate personal
protective equipment in a well-ventilated area, preferably within a fume hood.

Key Hazard Information:

Hazard Statement Classification

Combustible Liquid Flammable liquids, Category 4

Causes skin irritation Skin Corrosion/Irritation, Category 2

Causes serious eye irritation Serious Eye Damage/Eye Irritation, Category 2

] S Specific target organ toxicity (single exposure),
May cause respiratory irritation
Category 3
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Data sourced from multiple safety data sheets.

Il. Personal Protective Equipment (PPE)

Before handling 1-lodooctane-D17 for any purpose, including disposal, the following PPE is
mandatory:

PPE Item Specification

) Safety glasses with side-shields or chemical
Eye Protection

goggles.
Hand Protection Chemical-resistant gloves (e.g., PVC).
Skin and Body Protection Lab coat or other protective clothing.
Respiratory Protection Use in a well-ventilated area or with a respirator.

Consult your institution's Environmental Health and Safety (EHS) department for specific PPE
recommendations.

lll. Disposal Workflow

The proper disposal of 1-lodooctane-D17 is a critical final step in its lifecycle in the laboratory.
The following workflow diagram outlines the necessary steps to ensure safe and compliant
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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